Cas no 884497-47-6 (3-Cyclopentapyrazolecarboxylicacid, 2,4,5,6-tetrahydro-)

3-Cyclopentapyrazolecarboxylicacid, 2,4,5,6-tetrahydro- structure

884497-47-6 structure

Product Name:3-Cyclopentapyrazolecarboxylicacid, 2,4,5,6-tetrahydro-

CAS No:884497-47-6

MF:C₇H₈N₂O₂

MW:152.150621414185

MDL:MFCD05863684

CID:710516

PubChem ID:776416

Update Time:2025-09-21

3-Cyclopentapyrazolecarboxylicacid, 2,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

- 3-Cyclopentapyrazolecarboxylicacid, 2,4,5,6-tetrahydro-
- 1,4,5,6-TETRAHYDROCYCLOPENTAPYRAZOLE-3-CARBOXYLIC ACID
- 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid
- CS-W000372
- AKOS000441635
- SR-01000597146
- 1,4,5,6-tetrahydrocyclopenta [c]pyrazole-3-carboxylic acid
- SCHEMBL1663622
- 3-Cyclopentapyrazolecarboxylicacid,2,4,5,6-tetrahydro-
- HMS1513O20
- A832267
- F0452-7554
- 2,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylate
- 2H,4H,5H,6H-cyclopenta[c]pyrazole-3-carboxylic acid
- 884497-47-6
- 1,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid, AldrichCPR
- IDI1_030206
- 1,4,5,6-Tetrahydro-cyclopentapyrazole-3-carboxylic acid
- 1,4,5,6-tetrahydrocyclopenta[c]pyrazole-3-carboxylic acid
- G10425
- CYCLOPENTAPYRAZOLE-3-CARBOXYLIC ACID
- 2,4,5,6-Tetrahydrocyclopentapyrazole-3-carboxylic acid
- SCHEMBL16629837
- ChemDiv3_014408
- 2,4,5,6-Tetrahydro-cyclopentapyrazole-3-carboxylic acid
- FCYBBDFUBSEGMX-UHFFFAOYSA-N
- AB08420
- BB 0219108
- AB89910
- 5932-32-1
- EN300-41431
- AB00667834-01
- DTXSID90974746
- MFCD05863684
- 1H,4H,5H,6H-Cyclopenta[C]Pyrazole-3-Carboxylic Acid
- 2,4,5,6-Tetrahydro-3-cyclopentapyrazolecarboxylic acid
- 2,4,5,6-Tetrahydrocyclopenta[c]pyrazole-3-carboxylicacid
- FT-0646366
- CHEMBL128604
- J-503951
- Oprea1_415453
- AKOS000271376
- Z57683732
- AM804102
- BDBM50132140
- SR-01000597146-1
- 3-cyclopentapyrazolecarboxylic acid, 1,4,5,6-tetrahydro-
- SY026357
- MFCD01248822
- DG-0059
- CS-D1767
- F8880-5931
- ALBB-008812
- STK387519
- BBL018891
- MDL： MFCD05863684
- Inchi： 1S/C7H8N2O2/c10-7(11)6-4-2-1-3-5(4)8-9-6/h1-3H2,(H,8,9)(H,10,11)
- InChI Key： FCYBBDFUBSEGMX-UHFFFAOYSA-N
- SMILES： OC(C1C2=C(CCC2)NN=1)=O

Computed Properties

Exact Mass: 152.058577502g/mol
Monoisotopic Mass: 152.058577502g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 66Å²

3-Cyclopentapyrazolecarboxylicacid, 2,4,5,6-tetrahydro- Pricemore >>

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